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Compound of Interest

Compound Name: Undecanal

Cat. No.: B090771 Get Quote

Ensuring a safe and compliant laboratory environment necessitates the proper handling and

disposal of all chemical waste. This guide provides essential, step-by-step procedures for the

safe disposal of undecanal, tailored for researchers, scientists, and drug development

professionals.

Undecanal, a combustible liquid, is classified as a skin irritant and is toxic to aquatic life with

long-lasting effects.[1] Therefore, its disposal must be managed with strict adherence to safety

protocols and regulatory requirements to prevent harm to laboratory personnel and the

environment.[1][2]

Immediate Safety and Handling
Before beginning any disposal procedure, ensure that appropriate Personal Protective

Equipment (PPE) is worn. This includes tightly fitting safety goggles or a face shield, chemical-

resistant gloves, and suitable protective clothing.[1] In case of insufficient ventilation, a full-face

respirator should be used.[1]

Step-by-Step Disposal Protocol
The proper disposal of undecanal is a critical procedure that must be followed to prevent harm

to individuals and the environment.[1] This protocol provides clear, actionable steps for

laboratory personnel.
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Waste Identification and Segregation: All waste containing undecanal, including the pure

substance, contaminated labware (e.g., pipettes, flasks), and spill cleanup materials, must

be identified as hazardous waste.[1] This waste must be segregated from non-hazardous

waste to prevent cross-contamination and ensure proper disposal.[3][4] Do not mix

undecanal waste with other chemical waste streams unless compatibility has been

confirmed.[4]

Containment: Collect all undecanal waste in a designated, compatible, and properly sealed

container.[1][3] The container must be clearly labeled as "Hazardous Waste: Undecanal"
and should be kept closed at all times except when adding waste.[1][5][6] Containers should

not be filled beyond the neck to allow for expansion.[4]

Storage: Store the hazardous waste container in a designated Satellite Accumulation Area

(SAA).[4][6] This area must be at or near the point of generation and should be inspected

weekly for any signs of leakage.[4] Ensure that the storage area is away from heat sources,

sunlight, and incompatible materials.[3][7][8]

Disposal Request: Once the container is full or within the time limits specified by your

institution's policy (e.g., six months for opened containers), contact your institution's

Environmental Health and Safety (EHRS) or a licensed hazardous waste disposal contractor

for pick-up.[5][6] Do not attempt to dispose of undecanal down the drain or in regular trash.

[3][5][9]

Spill Management: In the event of a spill, contain the spillage and absorb it with an inert

material such as sand or vermiculite.[2][8] The absorbent material and any contaminated soil

should be collected into the designated hazardous waste container.[1] Ventilate the affected

area.[9]

Empty Container Disposal: A container that has held undecanal is also considered

hazardous waste and should be handled in the same way as the substance itself.[9]

However, if the container is "empty" according to regulatory definitions (e.g., all possible

contents have been removed), it may be possible to dispose of it as regular trash after

defacing any hazardous waste labels and removing the cap.[5] Consult your institution's

specific guidelines for empty container management.

Quantitative Data for Undecanal
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For quick reference, the following table summarizes key quantitative data for undecanal.

Property Value

Molecular Formula C11H22O

Molecular Weight 170.29 g/mol

CAS Number 112-44-7

Physical State Colorless liquid

Boiling Point 103°C at 10 mmHg

Flash Point 100°C (212°F)[1]

Specific Gravity 0.829[8]

Vapor Pressure 0.039 mmHg at 25°C[1]

Undecanal Disposal Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of undecanal waste in a laboratory setting.
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Undecanal Waste Generation

Identify as Hazardous Waste

Spill Occurs

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate from Non-Hazardous Waste

Collect in a Labeled,
Sealed, Compatible Container

Store in Designated
Satellite Accumulation Area

Arrange for Professional
Hazardous Waste Disposal

No

Contain and Absorb Spill
with Inert Material

Yes

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the proper disposal of undecanal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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